Cas no 490-58-4 (4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI))

4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI) structure
490-58-4 structure
Product Name:4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI)
CAS No:490-58-4
MF:C9H11N5O4
MW:253.214740991592
CID:332497
PubChem ID:135449065
Update Time:2025-04-19

4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4,7(1H,8H)-Pteridinedione,2-amino-6-(1,2-dihydroxypropyl)- (9CI)
    • 2-Amino-6-(1,2-dihydroxypropyl)-4,7(1H,8H)-pteridinedione
    • Fluorescyanine
    • Ichthyopterin
    • SCHEMBL3128126
    • L439K72Y5X
    • DTXSID901036281
    • 490-58-4
    • 4,7(1H,8H)-Pteridinedione, 2-amino-6-(1,2-dihydroxypropyl)-
    • Q27282672
    • Ichthyopterin [MI]
    • UNII-L439K72Y5X
    • Inchi: 1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-6-4(11-3)8(18)14-9(10)13-6/h2,5,15-16H,1H3,(H4,10,12,13,14,17,18)
    • InChI Key: IZMMJLZUJAZKES-UHFFFAOYSA-N
    • SMILES: OC(C1C(NC2=C(C(NC(N)=N2)=O)N=1)=O)C(C)O

Computed Properties

  • Exact Mass: 253.08123
  • Monoisotopic Mass: 253.08110385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 149.4
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